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Introduction

Zolazepam is a benzodiazepine derivative with anxiolytic, sedative, and muscle relaxant
properties. In veterinary medicine, it is exclusively available in a 1:1 combination with the
dissociative anesthetic tiletamine, under trade names such as Telazol® and Zoletil®. This
combination provides a state of dissociative anesthesia characterized by catalepsy, analgesia,
and amnesia, making it suitable for a range of diagnostic and surgical procedures in canines.
Due to the fixed combination, the dosage calculation is based on the total milligrams of the
combined product (tiletamine and zolazepam).

These application notes provide a comprehensive overview of the recommended dosages,
administration protocols, and key considerations for the use of the tiletamine-zolazepam
combination in canine surgical procedures.

Data Presentation: Dosage Guidelines

The following tables summarize the recommended dosages of the tiletamine-zolazepam
combination for various applications in canine anesthesia. It is crucial to note that these are
guidelines, and the actual dosage should be tailored to the individual patient's health status,
age, breed, and the nature of the surgical procedure.[1]
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Table 1: Tiletamine-Zolazepam Dosage for Intramuscular (IM) Administration in Dogs

Indication Dosage (mg/kg) Dosage (mgl/lb) Notes

Provides restraint and
Diagnostic Purposes 6.6-9.9 3.0-45 mild to moderate
analgesia.[2][3][4]

Minor Procedures of
Procedures should

9.9-132 45-6.0 ideally be completed

within one hour.[2]

Short Duration (e.g.,
laceration repair,

castration)

Suitable as a
Premedication 3.0 1.4 premedication before

inhalant anesthesia.

Table 2: Tiletamine-Zolazepam Dosage for Intravenous (IV) Administration in Dogs

Indication Dosage (mg/kg) Dosage (mgl/lb) Notes

Induction of Administer "to effect".
Anesthesia (followed 22-44 1.0-2.0 The total dose should
by inhalant) not exceed 4.4 mg/kg.

Dosage is dependent

Anesthesia for Short, on the required depth
1.0-75 05-34
Painless Procedures and duration of
anesthesia.

Effective for

Anesthesia for Painful procedures requiring a
10.0 4.5 _
Procedures higher level of
analgesia.

Note on Reconstitution: Tiletamine-zolazepam is supplied as a lyophilized powder.
Reconstitution with 5 mL of sterile water for injection yields a solution containing 50 mg/mL of
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tiletamine and 50 mg/mL of zolazepam, for a total concentration of 100 mg/mL of the combined
drug.

Experimental Protocols
Protocol 1: Determination of Optimal Tiletamine-
Zolazepam Induction Dose for Laparoscopic Surgery

This protocol outlines a method to determine the clinically effective dose of tiletamine-
zolazepam for the induction of anesthesia in healthy adult dogs undergoing laparoscopic
surgery, when used as part of a partial intravenous anesthesia (PIVA) protocol.

1. Animal Selection and Preparation:

e Select a cohort of clinically healthy adult dogs of various breeds, weighing between 10-30
kg.

o Conduct a thorough physical examination and obtain baseline complete blood count and
serum chemistry panels to ensure good health.

o Fast the animals for at least 12 hours prior to the procedure, with water withheld for 4 hours.
2. Premedication:

o Administer dexmedetomidine (e.g., 5-10 pg/kg) intramuscularly as a pre-anesthetic sedative
and analgesic.

3. Anesthetic Induction:
» Fifteen minutes after premedication, place an intravenous catheter in the cephalic vein.

o Administer an initial bolus of tiletamine-zolazepam intravenously. A starting dose of 2.2
mg/kg can be used as a reference.

» Assess the depth of anesthesia within 3 minutes by checking for the ability to intubate (loss
of laryngeal reflex).

© 2025 BenchChem. All rights reserved. 3/9 Tech Support


https://www.benchchem.com/product/b1684422?utm_src=pdf-body
https://www.benchchem.com/product/b1684422?utm_src=pdf-body
https://www.benchchem.com/product/b1684422?utm_src=pdf-body
https://www.benchchem.com/product/b1684422?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1684422?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Methodological & Application

Check Availability & Pricing

If intubation is not possible, administer additional small increments of tiletamine-zolazepam
(e.g., 0.5-1.0 mg/kg) until successful intubation is achieved. Record the total dose
administered.

. Anesthetic Maintenance:

Immediately following intubation, initiate a continuous rate infusion (CRI) of a low-dose
tiletamine-zolazepam solution.

Concurrently, maintain anesthesia with an inhalant anesthetic such as isoflurane or
sevoflurane at a low concentration.

. Monitoring and Data Collection:

Throughout the procedure, continuously monitor key physiological parameters including:

[¢]

Electrocardiogram (ECG)

Heart rate

o

[e]

Arterial blood pressure (systolic, diastolic, and mean)

o

Body temperature

[¢]

Respiratory rate

[¢]

End-tidal CO2 (ETCO2)
Record these parameters at regular intervals (e.g., every 5 minutes).
. Recovery:
Discontinue the CRI and inhalant anesthetic at the end of the surgical procedure.

Monitor the animal's recovery, noting the time to extubation, sternal recumbency, and
standing.

Assess the quality of recovery, including any signs of pain or dysphoria.
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7. Data Analysis:

e Analyze the collected data to determine the mean effective induction dose of tiletamine-

zolazepam.
» Evaluate the stability of intraoperative physiological parameters and the quality of recovery.

Visualization of Dosage Calculation Workflow

The following diagram illustrates the logical workflow for determining the appropriate dosage of
tiletamine-zolazepam for a canine surgical procedure.
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Start: Patient Assessment

Calculate IM Dose based on Table 1 Calculate IV Dose based on Table 2

Administer Tiletamine-Zolazepam

Monitor Patient Response and Vital Signs

Click to download full resolution via product page

Caption: Workflow for Tiletamine-Zolazepam Dosage Calculation.
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Signaling Pathway and Pharmacokinetics

Zolazepam, as a benzodiazepine, enhances the effect of the neurotransmitter gamma-
aminobutyric acid (GABA) at the GABA-A receptor, resulting in sedative, anxiolytic, and muscle
relaxant effects. Tiletamine is a dissociative anesthetic that acts as a non-competitive NMDA
receptor antagonist. The combination of these two drugs produces a synergistic anesthetic
effect.

In dogs, the elimination half-life of zolazepam is approximately one hour or less, which is
shorter than that of tiletamine. This pharmacokinetic difference can lead to a more pronounced
influence of tiletamine during the recovery period, potentially resulting in a less smooth
emergence from anesthesia in some dogs.

The following diagram illustrates the basic mechanism of action.
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Caption: Simplified Mechanism of Action for Zolazepam and Tiletamine.

Important Considerations and Adverse Effects

» Cardiovascular Effects: Tachycardia is a common finding following administration, particularly
with intramuscular injection. An initial increase in systolic blood pressure may be followed by
a slight drop.

» Respiratory Effects: Respiratory depression can occur, especially at higher doses. Facilities
for respiratory support should be available.
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e Recovery: The quality of recovery can be variable in dogs. Some animals may exhibit
vocalization, erratic movements, or prolonged recovery.

 Salivation: Copious salivation may occur, which can be managed by the concurrent
administration of an anticholinergic agent like atropine sulfate.

o Contraindications: The use of tiletamine-zolazepam is contraindicated in animals with severe
cardiac or pulmonary dysfunction, pancreatic disease, or in pregnant animals. It should also
be used with caution in patients with pre-existing central nervous system disease.

e Drug Interactions: The use of phenothiazine derivatives in conjunction with tiletamine-
zolazepam at doses indicated for intramuscular injection is not recommended due to the
potential for respiratory and myocardial depression, hypotension, and hypothermia.
However, at lower intravenous doses for induction, it has been used safely with

acepromazine.

By understanding the dosage guidelines, adhering to established protocols, and being aware of
the potential adverse effects, researchers and clinicians can safely and effectively utilize the
tiletamine-zolazepam combination for surgical procedures in canines.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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